Cas no 921861-44-1 (4-(propan-2-yloxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide)

• Product Name: 4-(propan-2-yloxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide
• CAS No: 921861-44-1
• MF: C₂₂H₂₆N₂O₄
• MW: 382.452846050262
• CID: 6043351
• PubChem ID: 41753434
• Update Time: 2025-07-20

4-(propan-2-yloxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(propan-2-yloxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide
• 4-propan-2-yloxy-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)benzamide
• AKOS024632562
• 4-isopropoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide
• 921861-44-1
• F2261-0014

• Inchi： 1S/C22H26N2O4/c1-14(2)28-17-9-6-15(7-10-17)20(25)23-16-8-11-18-19(12-16)27-13-22(3,4)21(26)24(18)5/h6-12,14H,13H2,1-5H3,(H,23,25)
• InChI Key： FDVWFWJCUNRCBU-UHFFFAOYSA-N
• SMILES： C(NC1C=C2OCC(C)(C)C(=O)N(C)C2=CC=1)(=O)C1=CC=C(OC(C)C)C=C1

Computed Properties

• Exact Mass: 382.18925731g/mol
• Monoisotopic Mass: 382.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.9Ų

Additional information on 4-(propan-2-yloxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide

Professional Introduction to Compound with CAS No. 921861-44-1 and Product Name: 4-(propan-2-yloxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide

The compound with the CAS number 921861-44-1 and the product name 4-(propan-2-yloxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity of this molecule, featuring a benzamide moiety linked to a benzoxazepine scaffold, makes it a promising candidate for further investigation in drug discovery and development.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The benzoxazepine core in this compound is particularly noteworthy, as it is known for its biological activity and structural versatility. Specifically, the 3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl group introduces a unique set of pharmacophoric features that can interact with biological targets in diverse ways. This structural motif has been explored in various contexts, including its role in modulating enzyme activity and receptor binding.

The presence of the propan-2-yloxy substituent at the 4-position of the benzamide group adds another layer of complexity to this molecule. This side chain can influence both the solubility and metabolic stability of the compound, which are critical factors in drug development. The benzamide functional group itself is well-documented for its role in various pharmacological activities, including anti-inflammatory and analgesic effects. By incorporating this moiety into a benzoxazepine framework, researchers aim to harness its potential while exploring new therapeutic avenues.

Current research trends indicate that compounds with fused heterocyclic structures are increasingly being investigated for their pharmacological properties. The benzoxazepine scaffold is particularly interesting because it can be modified in multiple ways to achieve desired biological effects. For instance, studies have shown that derivatives of benzoxazepine can exhibit antimicrobial and anticonvulsant activities. The specific modifications present in 4-(propan-2-yloxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide may contribute to its unique pharmacological profile.

In addition to its structural features, the compound's potential biological activity is influenced by its chemical properties. The benzamide group can participate in hydrogen bonding interactions with biological targets, which is crucial for drug-receptor binding. Meanwhile, the alkyl ether linkage introduced by the propan-2-yloxy group can affect the compound's lipophilicity and bioavailability. These factors are carefully considered during the design phase to optimize pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting experimental studies. Molecular modeling techniques can be used to simulate how this compound interacts with potential targets such as enzymes and receptors. This approach has significantly accelerated the drug discovery process by allowing researchers to prioritize promising candidates based on their predicted binding affinities.

The synthesis of complex molecules like 4-(propan-2-yloxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide requires meticulous planning and expertise in organic chemistry. Multi-step synthetic routes are often employed to construct the desired framework while maintaining high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions are commonly used to introduce specific functional groups into the molecule.

Evaluation of a compound's potential therapeutic value involves rigorous testing across various models and assays. In vitro studies can provide initial insights into its biological activity by assessing interactions with isolated enzymes or cell lines. If promising results are obtained in these early stages, further investigations such as animal models may be conducted to evaluate efficacy and safety profiles more comprehensively.

The integration of interdisciplinary approaches has become essential in modern drug discovery. Collaboration between chemists、biologists、pharmacologists，and computer scientists allows for a more holistic evaluation of candidate compounds. This collaborative effort ensures that both chemical feasibility and biological relevance are considered throughout the development process.

As our understanding of disease mechanisms continues to evolve，so does our ability to design targeted therapies。Compounds like 4-(propan-2-yloxy)-N-(3，3，5-trimethyl--4--oxo--2，3，4，5-tetrahydro--1，5-benzoxazepin--8--yl)benzamide exemplify how structural innovation can lead to novel treatments。By leveraging advanced synthetic methods and computational tools，researchers are paving the way for more effective and personalized medicine solutions。